Cas no 2171864-74-5 (4-bromo-5-cyclopropyl-2,6-dimethylpyrimidine)

• Product Name: 4-bromo-5-cyclopropyl-2,6-dimethylpyrimidine
• CAS No: 2171864-74-5
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• CID: 6395008
• PubChem ID: 165795445
• Update Time: 2025-05-23

4-bromo-5-cyclopropyl-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-cyclopropyl-2,6-dimethylpyrimidine
• 2171864-74-5
• EN300-1614145

• Inchi： 1S/C9H11BrN2/c1-5-8(7-3-4-7)9(10)12-6(2)11-5/h7H,3-4H2,1-2H3
• InChI Key： YLKLNQPZPWFPLK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=NC(C)=N1)C1CC1

Computed Properties

• Exact Mass: 226.01056g/mol
• Monoisotopic Mass: 226.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-bromo-5-cyclopropyl-2,6-dimethylpyrimidine

4-Bromo-5-Cyclopropyl-2,6-Dimethylpyrimidine: A Comprehensive Overview

4-Bromo-5-Cyclopropyl-2,6-Dimethylpyrimidine is a highly specialized organic compound with the CAS number 2171864-74-5. This compound belongs to the class of pyrimidine derivatives, which are widely studied in the fields of medicinal chemistry and pharmacology due to their potential biological activities. The structure of this compound is characterized by a pyrimidine ring system with substituents at positions 2, 4, 5, and 6. Specifically, the molecule features a bromine atom at position 4, a cyclopropyl group at position 5, and methyl groups at positions 2 and 6. This unique substitution pattern contributes to its distinct chemical properties and biological functionalities.

The synthesis of 4-Bromo-5-Cyclopropyl-2,6-Dimethylpyrimidine involves a series of intricate chemical reactions. Recent advancements in synthetic methodology have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pyrimidine ring system. Additionally, the incorporation of catalytic systems has facilitated selective substitution at specific positions on the ring. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like this one.

The biological activity of 4-Bromo-5-Cyclopropyl-2,6-Dimethylpyrimidine has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent inhibitory effects on various enzymes associated with inflammatory pathways. For example, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, preliminary in vitro assays have revealed its potential as an anticancer agent by targeting specific kinases involved in tumor growth and metastasis.

In terms of applications, 4-Bromo-5-Cyclopropyl-2,6-Dimethylpyrimidine holds promise in drug discovery programs targeting chronic inflammatory diseases and cancer. Its ability to modulate key signaling pathways makes it a valuable lead compound for further optimization. Researchers are currently exploring its pharmacokinetic profile to assess its suitability as an orally bioavailable drug candidate. Additionally, efforts are underway to evaluate its safety profile through preclinical toxicity studies.

The structural features of 4-Bromo-5-Cyclopropyl-2,6-Dimethylpyrimidine, particularly the presence of a cyclopropyl group and methyl substituents, contribute to its stability and bioavailability. The cyclopropyl group introduces strain into the molecule, which can enhance its interactions with target proteins. Meanwhile, the methyl groups at positions 2 and 6 provide steric bulk that may influence binding affinity and selectivity. These characteristics make it an attractive candidate for further exploration in medicinal chemistry.

In conclusion, 4-Bromo-5-Cyclopropyl-2,6-Dimethylpyrimidine represents a significant advancement in the field of pyrimidine derivatives. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery research. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in developing novel therapeutic agents for treating various diseases.